N3-D-Lys(Fmoc)-OH

• IUPAC Name: (2R)-2-azido-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C21H22N4O4/c22-25-24-19(20(26)27)11-5-6-12-23-21(28)29-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,23,28)(H,26,27)/t19-/m1/s1
• InChI Key: QETYFSMTHHMLJP-LJQANCHMSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCCC(C(=O)O)N=[N+]=[N-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCC[C@H](C(=O)O)N=[N+]=[N-]
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 1994300-35-4

Description

N3-D-Lys(Fmoc)-OH is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Peptide Synthesis and Modification

Azido-protected Fmoc–Lys(N3)–OH has been synthesized from Fmoc–Lys–OH and introduced into peptides via standard Fmoc-based solid-phase peptide synthesis. This azido peptide can be condensed with a peptide thioester by the Ag+-free thioester method without significant side reactions, with the azido group easily reduced to an amino group post-condensation, showcasing its utility in efficient peptide ligation (Katayama et al., 2008).

Biomaterials and Hydrogels

Fmoc-peptide-based biomaterials employing L-amino acids, including N3-D-Lys(Fmoc)-OH, form self-assembling nanofiber scaffolds with distinct physico-chemical properties. These scaffolds offer potential for drug controlled release applications, demonstrating the role of such peptides in designing novel biomaterials (Chronopoulou et al., 2014).

Enzymatic Studies and Drug Metabolism

Research on human flavin-containing monooxygenase (FMO3) highlights its significant role in drug metabolism, converting nucleophilic heteroatom-containing chemicals to more polar materials for easier excretion. Studies involving this compound-related peptides have contributed to understanding the substrate specificity of FMO3, implicating its importance in pharmacogenetics and the potential for personalized medicine (Cashman, 2000).